Cas no 237761-81-8 (3'-Fluoro-4'-(trifluoromethyl)acetophenone)
237761-81-8 structure
Product Name:3'-Fluoro-4'-(trifluoromethyl)acetophenone
CAS No:237761-81-8
MF:C9H6F4O
MW:206.136956691742
MDL:MFCD00236273
CID:92519
PubChem ID:2737532
Update Time:2025-04-18
3'-Fluoro-4'-(trifluoromethyl)acetophenone Chemical and Physical Properties
Names and Identifiers
-
- 3'-Fluoro-4'-(trifluoromethyl)acetophenone
- 1-acetyl-3-fluoro-4-(trifluoromethyl)benzene
- AC1MC7G7
- ACMC-1CIJ5
- PubChem12023
- SureCN313169
- 1-[3-Fluoro-4-(trifluoromethyl)phenyl]ethanone
- 1-(3-fluoro-4-(trifluoromethyl)phenyl)ethanone
- 3-fluoro-4-(trifluoromethyl)acetophenone
- 1-[3-fluoro-4-(trifluoromethyl)phenyl]ethan-1-one
- Ethanone, 1-[3-fluoro-4-(trifluoromethyl)phenyl]-
- NXQBONPKAOTSNA-UHFFFAOYSA-N
- SBB09
- CK2559
- SY061831
- DTXSID40372117
- AMY14400
- CS-0059207
- AKOS005259092
- 3 inverted exclamation mark -Fluoro-4 inverted exclamation mark -(trifluoromethyl)acetophenone
- FT-0676130
- 1-(3-fluoro-4-trifluoromethylphenyl)ethanone
- A816892
- SCHEMBL313169
- AS-45925
- MFCD00236273
- 237761-81-8
- 1-[3-fluoranyl-4-(trifluoromethyl)phenyl]ethanone
- 3 inverted exclamation marka-Fluoro-4 inverted exclamation marka-(trifluoromethyl)acetophenone
-
- MDL： MFCD00236273
- Inchi： 1S/C9H6F4O/c1-5(14)6-2-3-7(8(10)4-6)9(11,12)13/h2-4H,1H3
- InChI Key： NXQBONPKAOTSNA-UHFFFAOYSA-N
- SMILES： FC1C=C(C(C)=O)C=CC=1C(F)(F)F
Computed Properties
- Exact Mass: 206.03548
- Monoisotopic Mass: 206.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.6
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: liquid
- Density: 1.299
- Boiling Point: 226 ºC
- Flash Point: 85 ºC
- Refractive Index: 1.449
- PSA: 17.07
- LogP: 3.04710
- Solubility: Not determined
3'-Fluoro-4'-(trifluoromethyl)acetophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 007905-5g |
3'-Fluoro-4'-(trifluoromethyl)acetophenone |
237761-81-8 | 98% | 5g |
￡74.00 | 2022-03-01 | |
| Fluorochem | 007905-25g |
3'-Fluoro-4'-(trifluoromethyl)acetophenone |
237761-81-8 | 98% | 25g |
￡285.00 | 2022-03-01 | |
| Chemenu | CM278786-10g |
1-(3-Fluoro-4-(trifluoromethyl)phenyl)ethanone |
237761-81-8 | 95% | 10g |
$375 | 2021-06-16 | |
| Alichem | A015000010-250mg |
3'-Fluoro-4'-(trifluoromethyl)acetophenone |
237761-81-8 | 97% | 250mg |
$484.80 | 2023-09-02 | |
| Alichem | A015000010-500mg |
3'-Fluoro-4'-(trifluoromethyl)acetophenone |
237761-81-8 | 97% | 500mg |
$806.85 | 2023-09-02 | |
| Alichem | A015000010-1g |
3'-Fluoro-4'-(trifluoromethyl)acetophenone |
237761-81-8 | 97% | 1g |
$1534.70 | 2023-09-02 | |
| Apollo Scientific | PC3426-1g |
3'-Fluoro-4'-(trifluoromethyl)acetophenone |
237761-81-8 | 98% | 1g |
£18.00 | 2023-09-01 | |
| Apollo Scientific | PC3426-5g |
3'-Fluoro-4'-(trifluoromethyl)acetophenone |
237761-81-8 | 98% | 5g |
£70.00 | 2023-09-01 | |
| Apollo Scientific | PC3426-25g |
3'-Fluoro-4'-(trifluoromethyl)acetophenone |
237761-81-8 | 98% | 25g |
£246.00 | 2023-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X39585-250mg |
1-(3-Fluoro-4-(trifluoromethyl)phenyl)ethanone |
237761-81-8 | 95% | 250mg |
¥32.0 | 2024-07-16 |
3'-Fluoro-4'-(trifluoromethyl)acetophenone Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
237761-81-8 (3'-Fluoro-4'-(trifluoromethyl)acetophenone) Related Products
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